2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide

• IUPAC Name: 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide
• InChI: InChI=1S/C12H15NO/c1-13-12(14)8-9-5-6-10-3-2-4-11(10)7-9/h5-7H,2-4,8H2,1H3,(H,13,14)
• InChI Key: IOICGRHCKIXOGZ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CC1=CC2=C(CCC2)C=C1
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol

Description

2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide, also known as DMXAA, is a synthetic compound that has been studied for its potential use in cancer treatment. This compound was first synthesized in the 1970s and has since undergone extensive research to determine its mechanism of action and potential therapeutic benefits.

Mechanism of Action

2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has been shown to activate the immune system and induce the production of cytokines, such as tumor necrosis factor alpha (TNF-α), which can lead to tumor cell death. 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has also been shown to disrupt the tumor vasculature, leading to reduced blood flow to the tumor and subsequent tumor cell death.
Biochemical and Physiological Effects:
2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has been shown to have a number of biochemical and physiological effects, including the induction of cytokine production, the disruption of the tumor vasculature, and the activation of the immune system. 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has also been shown to have anti-inflammatory effects, which may contribute to its anti-cancer activity.

Advantages and Limitations for Lab Experiments

One advantage of 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide is that it has been shown to be effective in preclinical studies, suggesting that it may have potential as a cancer treatment. However, 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has also been shown to have limitations, including its poor solubility and potential toxicity at high doses.

Future Directions

There are a number of future directions for research on 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide, including the development of more effective formulations and delivery methods, the investigation of its potential use in combination with other anti-cancer agents, and the exploration of its potential use in other diseases, such as autoimmune disorders. Additionally, further research is needed to determine the optimal dosing and administration of 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide for maximum therapeutic benefit.

Synthesis Methods

2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide can be synthesized through a multi-step process involving the reaction of 2-methyl-1,2,3,4-tetrahydroquinoline with acetic anhydride, followed by oxidation with potassium permanganate and subsequent reaction with N-methylamine. The resulting product is purified through recrystallization to yield 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide.

Scientific Research Applications

2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has been studied extensively for its potential use as an anti-cancer agent. In preclinical studies, 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has been shown to induce tumor necrosis and inhibit tumor growth in various types of cancer, including lung, breast, and colon cancer. 2-(2,3-dihydro-1H-inden-5-yl)-N-methylacetamide has also been studied for its potential use in combination with other anti-cancer agents, such as chemotherapy and radiation therapy.